Cas no 24186-10-5 ((17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione)
24186-10-5 structure
Product Name:(17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione
CAS No:24186-10-5
MF:C21H28O5
MW:360.444026947021
CID:255211
Update Time:2024-02-29
(17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione Chemical and Physical Properties
Names and Identifiers
-
- Pregn-5-ene-11,15,20-trione,3,14-dihydroxy-, (3b,14b,17a)- (9CI)
- (17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione
- 14b,17a-Pregn-5-ene-11,15,20-trione, 3b,14-dihydroxy- (8CI)
- a-Digiprogenin (6CI,7CI)
- alpha-Digiprogenin
- CID 101297684
- Pregn-5-ene-11,15,20-trione, 3,14-dihydroxy-, (3β,14β,17α)- (9CI)
-
- Inchi: 1S/C21H28O5/c1-11(22)15-9-17(25)21(26)14-5-4-12-8-13(23)6-7-19(12,2)18(14)16(24)10-20(15,21)3/h4,13-15,18,23,26H,5-10H2,1-3H3/t13-,14+,15-,18+,19-,20+,21+/m0/s1
- InChI Key: HHYUGCQBWAMDLS-CSWSDLTMSA-N
- SMILES: O[C@]12C(C[C@@H](C(C)=O)[C@@]1(C)CC([C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@H]21)O)=O)=O
Computed Properties
- Exact Mass: 360.194
- Monoisotopic Mass: 360.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 739
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.7
(17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
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